Cas no 2568506-67-0 (1H-Indazole, 6-bromo-4,7-dichloro-)

• Product Name: 1H-Indazole, 6-bromo-4,7-dichloro-
• CAS No: 2568506-67-0
• MF: C₇H₃BrCl₂N₂
• MW: 265.922118425369
• CID: 5214057
• Update Time: 2025-07-20

1H-Indazole, 6-bromo-4,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-bromo-4,7-dichloro-
• 6-Bromo-4,7-dichloro-1H-indazole

• Inchi： 1S/C7H3BrCl2N2/c8-4-1-5(9)3-2-11-12-7(3)6(4)10/h1-2H,(H,11,12)
• InChI Key： XSDHZVPZLHSQJQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC(Br)=C2Cl)C=N1

Additional information on 1H-Indazole, 6-bromo-4,7-dichloro-

Comprehensive Overview of 1H-Indazole, 6-bromo-4,7-dichloro- (CAS No. 2568506-67-0): Properties, Applications, and Research Insights

The compound 1H-Indazole, 6-bromo-4,7-dichloro- (CAS No. 2568506-67-0) is a halogen-substituted indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. As a halogenated indazole, this molecule combines the indazole core with strategically placed bromo and chloro substituents, making it a valuable intermediate for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing importance of halogenated heterocycles like 6-bromo-4,7-dichloro-1H-indazole, particularly in the development of kinase inhibitors and antimicrobial agents. Search engine data reveals increasing queries about "indazole derivatives in drug design" and "halogen effects on biological activity," reflecting the scientific community's interest in this class of compounds. The presence of multiple halogens at positions 4, 6, and 7 creates distinctive electronic properties that influence molecular interactions, a feature frequently explored in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 2568506-67-0 represents an interesting case study in regioselective halogenation. The compound's bromo-chloro substitution pattern poses specific challenges in synthesis that have been addressed through modern catalytic methods. Analytical characterization of this material typically involves advanced techniques such as NMR spectroscopy (noting the characteristic shifts of protons adjacent to halogen atoms) and high-resolution mass spectrometry, topics frequently searched by analytical chemists working with similar compounds.

The thermal stability and solubility profile of 1H-Indazole, 6-bromo-4,7-dichloro- make it suitable for various formulation approaches, a subject of particular interest to researchers investigating drug delivery systems. Computational chemistry studies on this compound often focus on its molecular electrostatic potential and lipophilicity, parameters critical for understanding its behavior in biological systems. These aspects align with current research trends toward computer-aided drug design and property prediction algorithms.

In material science applications, the halogenated indazole core of 2568506-67-0 has shown promise as a building block for organic electronic materials. The electron-withdrawing effects of the halogen atoms can significantly modify the compound's optoelectronic properties, making it relevant to emerging technologies in organic semiconductors. This connects to popular search queries about "halogenated compounds in OLED materials" and "indazole-based functional materials."

Quality control and regulatory aspects of 6-bromo-4,7-dichloro-1H-indazole production follow stringent guidelines to ensure batch-to-batch consistency. Analytical method development for this compound typically employs HPLC with UV detection, addressing common industry concerns about purity assessment of complex heterocycles. The compound's stability under various storage conditions is another frequently researched topic, especially for pharmaceutical applications requiring long-term stability.

Environmental fate studies of halogenated indazole derivatives have gained attention due to increasing regulatory focus on sustainable chemistry. Research into the biodegradation pathways of compounds like CAS 2568506-67-0 contributes to the development of greener synthetic approaches and waste management strategies. This aligns with current scientific priorities in green chemistry and environmental risk assessment of synthetic intermediates.

The intellectual property landscape surrounding 1H-Indazole, 6-bromo-4,7-dichloro- reveals numerous patents citing its use as a key intermediate, particularly in therapeutic areas such as oncology and inflammation. This reflects the broader industry trend toward targeted therapies and the continued importance of halogenated heterocycles in medicinal chemistry. Patent analysis shows growing innovation in synthetic methods to produce this compound more efficiently and with reduced environmental impact.

From a commercial perspective, 2568506-67-0 serves as a specialty chemical with applications in multiple high-value sectors. Market research indicates steady demand for such structurally complex intermediates, driven by ongoing drug discovery programs and materials science research. The compound's supply chain considerations, including sourcing of starting materials and scale-up challenges, represent practical concerns frequently addressed in process chemistry literature and industry forums.

Future research directions for 6-bromo-4,7-dichloro-1H-indazole likely include exploration of its metal complexation behavior, given the potential of indazole derivatives to act as ligands in catalytic systems. Additionally, its application in fragment-based drug discovery approaches may yield novel bioactive compounds, an area showing increasing activity in pharmaceutical research. These potential developments correspond with emerging search trends related to "indazole metal complexes" and "fragment library design."